(Z)-5-((5-(3-chlorophenyl)furan-2-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[5-(3-chlorophenyl)furan-2-yl]methylidene]-3-morpholin-4-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15ClN2O3S2/c19-13-3-1-2-12(10-13)15-5-4-14(24-15)11-16-17(22)21(18(25)26-16)20-6-8-23-9-7-20/h1-5,10-11H,6-9H2/b16-11-
• InChI Key: KIXBENCLTWYWTQ-WJDWOHSUSA-N
• Canonical SMILES: C1COCCN1N2C(=O)C(=CC3=CC=C(O3)C4=CC(=CC=C4)Cl)SC2=S
• Isomeric SMILES: C1COCCN1N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=CC=C4)Cl)/SC2=S
• Molecular Formula: C18H15ClN2O3S2
• Molecular Weight: 406.9 g/mol

Description

(Z)-5-((5-(3-chlorophenyl)furan-2-yl)methylene)-3-morpholino-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H15ClN2O3S2 and its molecular weight is 406.9. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• The synthesis of thiazolidinone derivatives, including those with furan and chlorophenyl moieties, has shown promising anticancer activity. For instance, compounds synthesized for targeting human leukemia cells exhibited moderate to strong antiproliferative activity, indicating their potential as anticancer agents (Chandrappa et al., 2009). Another study highlighted the antiangiogenic effects of novel thioxothiazolidin-4-one derivatives against mouse tumor models, supporting their role in inhibiting tumor growth and endothelial proliferation (Chandrappa et al., 2010).

Antimicrobial Applications

• Research on thiazolidinone compounds has also extended into antimicrobial activities, with several studies synthesizing new derivatives and testing them against various bacterial and fungal strains. For example, compounds with thioxothiazolidin-4-one derivatives displayed significant antibacterial and antifungal activities, suggesting their utility as antimicrobial agents (Desai et al., 2011).

Synthetic Methodology and Chemical Properties

• Beyond biological activities, research has explored the synthetic routes and chemical properties of thiazolidinone derivatives. One study detailed the crystal structure and computational studies of a thiazolidin-4-one derivative, providing insights into the compound's molecular geometry and potential interactions (Khelloul et al., 2016). Another investigation focused on the synthesis approaches, showcasing methods to create derivatives with potential as GSK-3 inhibitors, a target relevant in various diseases including cancer (Kamila & Biehl, 2012).